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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-quality

reagents is paramount to achieving reliable and reproducible results. This in-depth technical

guide provides a comprehensive overview of commercial suppliers of research-grade Acid
Yellow 61, its technical specifications, and detailed experimental protocols for its application in

biological research.

Acid Yellow 61, a fluorescent, water-soluble anionic dye, is gaining traction in various research

applications beyond its traditional use in the textile industry. Its utility in biological staining and

fluorescence microscopy necessitates a clear understanding of its properties and the

availability of high-purity formulations. This guide aims to equip researchers with the essential

information needed to effectively source and utilize this compound in their studies.

Commercial Suppliers and Technical Specifications
Identifying a reliable supplier for research-grade chemicals is a critical first step. Several

companies specialize in providing high-purity compounds for scientific applications. Below is a

compilation of key suppliers offering Acid Yellow 61, often marketed for research use only.

While specific purity guarantees can vary and are typically detailed in the lot-specific Certificate

of Analysis, the following table summarizes the technical data available from prominent

vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity Notes

MedchemE

xpress

Acid yellow

61

12217-38-

8

C₂₄H₂₀Cl₂

N₅NaO₆S₂
632.47

>98%

(typical,

per CoA)

Fluorescen

t Dye, For

research

use only.[1]

TargetMol
Acid yellow

61

12217-38-

8

C₂₄H₂₀Cl₂

N₅NaO₆S₂
632.47

High Purity

(specifics

on CoA)

For

research

use only.

Dormer

Laboratorie

s Inc.

Acid Yellow

61

12217-38-

8

C₂₄H₂₀Cl₂

N₅NaO₆S₂
632.47

Not

specified

for

research

Primarily

for textile

and

allergen

testing.[2]

Chemotech

nique

Diagnostic

s

Acid Yellow

61

12217-38-

8

C₂₄H₂₀Cl₂

N₅NaO₆S₂
632.47

Not

specified

for

research

Primarily

for patch

testing.[3]

Note: Purity levels are often lot-dependent and should be confirmed by consulting the supplier's

Certificate of Analysis (CoA) for the specific batch purchased. A Certificate of Analysis from

suppliers like MedchemExpress will typically confirm the identity and purity of the compound

through methods such as LCMS and ¹H NMR.[4]

Physicochemical Properties
Acid Yellow 61 is a yellow powder that is soluble in water.[5][6] Its anionic nature, due to the

presence of sulfonate groups, allows it to bind to positively charged structures within cells, such

as proteins.[5] While specific excitation and emission maxima for Acid Yellow 61 are not

readily available in public literature, its classification as a fluorescent dye suggests it absorbs

light in the blue to green region of the spectrum and emits light at a longer wavelength, likely in

the yellow-orange range. Researchers should perform spectral analysis to determine the

optimal excitation and emission wavelengths for their specific imaging setup.
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Experimental Protocols
The following are generalized protocols for the application of fluorescent acid dyes in cellular

imaging. These should be adapted and optimized for specific cell types and experimental

conditions.

General Protocol for Staining Fixed Cells
This protocol outlines the basic steps for using an acid dye like Acid Yellow 61 as a

counterstain for cytoplasm and extracellular matrix components in fixed cells.

Materials:

Research-grade Acid Yellow 61

Phosphate-buffered saline (PBS), pH 7.4

Fixative solution (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Mounting medium

Glass slides and coverslips

Fluorescence microscope

Procedure:

Cell Preparation: Culture cells on glass coverslips to the desired confluency.

Fixation: Aspirate the culture medium and wash the cells twice with PBS. Fix the cells with

4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Permeabilization (Optional): If staining intracellular components, permeabilize the cells with

0.1% Triton X-100 in PBS for 10-15 minutes at room temperature.
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Washing: Wash the cells three times with PBS for 5 minutes each.

Staining: Prepare a 1-10 µg/mL working solution of Acid Yellow 61 in PBS. Incubate the

fixed and permeabilized cells with the staining solution for 20-30 minutes at room

temperature, protected from light.

Washing: Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

Mounting: Mount the coverslips onto glass slides using an appropriate mounting medium.

Visualization: Image the stained cells using a fluorescence microscope with appropriate filter

sets.
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Caption: Experimental workflow for staining fixed cells with Acid Yellow 61.
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Conceptual Workflow for Immunofluorescence
Counterstaining
Acid Yellow 61 can potentially be used as a counterstain in immunofluorescence protocols to

visualize the cytoplasm in relation to specific target proteins.
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Caption: Conceptual workflow for immunofluorescence with Acid Yellow 61 as a counterstain.
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Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling Acid
Yellow 61. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier.[7] In

general, standard laboratory practices such as wearing personal protective equipment (gloves,

lab coat, and eye protection) are recommended. The compound should be handled in a well-

ventilated area to avoid inhalation of the powder.

Conclusion
Acid Yellow 61 presents a valuable tool for researchers in need of a fluorescent acid dye for

various biological applications. By selecting a reputable supplier that provides research-grade

material with a detailed Certificate of Analysis, scientists can ensure the quality and

consistency of their starting materials. The generalized protocols provided in this guide offer a

starting point for the development of specific experimental procedures. As with any fluorescent

probe, empirical determination of optimal staining concentrations and imaging parameters is

crucial for achieving high-quality, reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15622547#commercial-suppliers-of-research-grade-
acid-yellow-61]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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